Cas no 1261899-66-4 (3-Hydroxy-4-(3-nitrophenyl)benzoic acid)

• Product Name: 3-Hydroxy-4-(3-nitrophenyl)benzoic acid
• CAS No: 1261899-66-4
• MF: C₁₃H₉NO₅
• MW: 259.214263677597
• MDL: MFCD18320432
• CID: 2762164
• PubChem ID: 53226335
• Update Time: 2025-07-19

3-Hydroxy-4-(3-nitrophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18320432
• 3-HYDROXY-4-(3-NITROPHENYL)BENZOIC ACID
• 1261899-66-4
• SCHEMBL6852757
• DTXSID00690046
• 3-Hydroxy-4-(3-nitrophenyl)benzoic acid, 95%
• 2-Hydroxy-3'-nitro[1,1'-biphenyl]-4-carboxylic acid
• 3-Hydroxy-4-(3-nitrophenyl)benzoic acid

• MDL： MFCD18320432
• Inchi： 1S/C13H9NO5/c15-12-7-9(13(16)17)4-5-11(12)8-2-1-3-10(6-8)14(18)19/h1-7,15H,(H,16,17)
• InChI Key： QAGKALOXUYUVEC-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)O)C=CC=1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.04807239Da
• Monoisotopic Mass: 259.04807239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 103Ų

Additional information on 3-Hydroxy-4-(3-nitrophenyl)benzoic acid

Introduction to 3-Hydroxy-4-(3-nitrophenyl)benzoic acid (CAS No. 1261899-66-4)

3-Hydroxy-4-(3-nitrophenyl)benzoic acid, identified by the Chemical Abstracts Service (CAS) number 1261899-66-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This benzoic acid derivative features a hydroxyl group at the 3-position and a nitrophenyl substituent at the 4-position, making it a structurally intriguing molecule with potential applications in various scientific domains.

The molecular structure of 3-Hydroxy-4-(3-nitrophenyl)benzoic acid contributes to its unique chemical properties, which have garnered interest from researchers exploring novel synthetic pathways and bioactive molecules. The presence of both hydroxyl and nitro functional groups allows for diverse chemical transformations, enabling the synthesis of more complex derivatives that could exhibit enhanced biological activity.

In recent years, there has been growing attention on benzoic acid derivatives due to their role as intermediates in the development of pharmaceuticals and agrochemicals. Specifically, compounds with hydroxyl and nitro substituents have shown promise in various therapeutic applications, including anti-inflammatory, antioxidant, and antimicrobial properties. The study of 3-Hydroxy-4-(3-nitrophenyl)benzoic acid aligns with these trends, as researchers investigate its potential as a precursor for drug discovery.

One of the most compelling aspects of 3-Hydroxy-4-(3-nitrophenyl)benzoic acid is its versatility in chemical modifications. The hydroxyl group can participate in etherification, esterification, or oxidation reactions, while the nitro group can be reduced to an amine or converted into other functional groups. These reactivities make it a valuable building block for synthesizing more complex molecules with tailored properties.

Recent advancements in computational chemistry have also facilitated the study of 3-Hydroxy-4-(3-nitrophenyl)benzoic acid by allowing researchers to predict its interactions with biological targets. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a candidate for further investigation in drug development. Additionally, spectroscopic techniques such as NMR and mass spectrometry have been employed to elucidate its structural details and confirm its purity.

The synthesis of 3-Hydroxy-4-(3-nitrophenyl)benzoic acid typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include nitration followed by hydroxylation or vice versa, depending on the desired regioselectivity. Optimization of reaction conditions is crucial to achieve high yields and minimize side products, which can complicate downstream applications.

In the context of pharmaceutical research, 3-Hydroxy-4-(3-nitrophenyl)benzoic acid has been explored as a scaffold for developing novel therapeutic agents. Its structural features suggest potential applications in treating conditions such as arthritis, where anti-inflammatory activity is desired. Furthermore, its antioxidant properties may make it useful in combating oxidative stress-related diseases.

The compound's stability under various conditions is another area of interest. Studies have examined its behavior under different pH levels, temperatures, and solvent systems to assess its suitability for industrial-scale production and storage. Understanding these parameters is essential for ensuring consistent quality and efficacy when used in pharmaceutical formulations.

From an environmental perspective, the biodegradability and toxicity profile of 3-Hydroxy-4-(3-nitrophenyl)benzoic acid are important considerations. Research has been conducted to evaluate its impact on aquatic ecosystems and to identify potential degradation pathways. These studies help ensure that the compound can be used responsibly without posing undue environmental risks.

Future research directions for 3-Hydroxy-4-(3-nitrophenyl)benzoic acid may include exploring its role in medicinal chemistry beyond traditional drug development. For instance, it could serve as a ligand in metal-organic frameworks (MOFs) or as a component in advanced materials with specialized functions. The broad applicability of this compound underscores its importance in both academic and industrial settings.

In summary, 3-Hydroxy-4-(3-nitrophenyl)benzoic acid (CAS No. 1261899-66-4) represents a fascinating molecule with diverse chemical properties and potential applications across multiple scientific disciplines. Its unique structure and reactivity make it a valuable asset for researchers seeking to develop new pharmaceuticals, materials, or environmental solutions.